Cas no 20372-62-7 (Methyl 3,5-diamino-4-fluorobenzoate)
20372-62-7 structure
Product Name:Methyl 3,5-diamino-4-fluorobenzoate
CAS No:20372-62-7
MF:C8H9FN2O2
MW:184.167665243149
CID:1396805
Update Time:2024-08-16
Methyl 3,5-diamino-4-fluorobenzoate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 3,5-diamino-4-fluorobenzoate
- CTK4A9741
- AG-D-37701
- PC6924
- CK1100
- methyl 4-fluoro-3,5-diaminobenzoate
- 5-Fluoro-2-(methoxycarbonyl)-4-nitrotoluene
- AKOS015995475
- AS00097
- SureCN471041
- CTK4A9741; AG-D-37701; PC6924; CK1100; methyl 4-fluoro-3,5-diaminobenzoate; 5-Fluoro-2-(methoxycarbonyl)-4-nitrotoluene; AKOS015995475; AS00097; SureCN471041;
- Benzoic acid, 3,5-diamino-4-fluoro-, methyl ester
-
- Inchi: 1S/C8H9FN2O2/c1-13-8(12)4-2-5(10)7(9)6(11)3-4/h2-3H,10-11H2,1H3
- InChI Key: BGGDNKZKVVBGJD-UHFFFAOYSA-N
- SMILES: C(OC)(=O)C1=CC(N)=C(F)C(N)=C1
Computed Properties
- Exact Mass: 184.06487
Experimental Properties
- Density: 1.353±0.06 g/cm3(Predicted)
- Boiling Point: 355.3±37.0 °C(Predicted)
- PSA: 78.34
- pka: 2.35±0.10(Predicted)
Methyl 3,5-diamino-4-fluorobenzoate Related Literature
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
20372-62-7 (Methyl 3,5-diamino-4-fluorobenzoate) Related Products
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- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
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